Cas no 83969-07-7 (1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate)

• Product name: 1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate
• CAS No: 83969-07-7
• MF: C₂₂H₂₅N₂O₄P
• MW: 396.4193
• CID: 888927
• PubChem ID: 102601464

1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• 1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate
• dihydroxy(oxo)phosphanium,1,3,3-trimethyl-2-[2-(2-methyl-1H-indol-3-yl)ethenyl]indol-1-ium
• EINECS 281-584-6
• 83969-07-7
• 1,3,3-Trimethyl-2-(2-(2-methyl-1H-indol-3-yl)vinyl)-3H-indolium dihydrogen phosphate

• Inchi： InChI=1S/C22H22N2.H3O4P/c1-15-16(17-9-5-7-11-19(17)23-15)13-14-21-22(2,3)18-10-6-8-12-20(18)24(21)4;1-5(2,3)4/h5-14H,1-4H3;(H3,1,2,3,4)
• InChI Key： POTNGOZAHASYEF-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=CC=C2N1)C=CC3=[N+](C4=CC=CC=C4C3(C)C)C.OP(=O)(O)[O-]

Computed Properties

• Exact Mass: 412.15519428g/mol
• Monoisotopic Mass: 412.15519428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 594
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4Ų